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Compound of Interest

Compound Name: Momordicoside P

Cat. No.: B15141127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview and experimental protocols for the extraction of

Momordicoside P from Momordica grosvenorii (Luo Han Guo) using ultrahigh-pressure

extraction (UHPE). UHPE is a novel and efficient green extraction technology that offers

several advantages over traditional methods, including shorter extraction times, lower solvent

consumption, and higher yields of target compounds.

Introduction to Momordicoside P and Ultrahigh-
Pressure Extraction
Momordicoside P is a cucurbitane-type triterpenoid glycoside found in the fruit of Momordica

grosvenorii. It is a member of the mogrosides, which are known for their intense sweetness and

potential therapeutic properties, including antioxidant and anti-inflammatory activities. The

unique chemical structure of Momordicoside P makes it a compound of interest for the

development of natural sweeteners and other pharmaceutical applications.

Ultrahigh-pressure extraction (UHPE), also known as high hydrostatic pressure extraction

(HHPE), utilizes pressures typically in the range of 100 to 800 MPa to enhance the extraction

of bioactive compounds from plant materials.[1] The high pressure facilitates the disruption of

cell walls and membranes, increasing the mass transfer of intracellular components into the

solvent.[1] This method is particularly advantageous for the extraction of thermolabile
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compounds as it can be performed at or near room temperature, thus preserving their

bioactivity.

Quantitative Data Presentation
The following tables summarize the key parameters and findings from studies on the ultrahigh-

pressure extraction of momordicosides and other related saponins. This data provides a basis

for the optimization of Momordicoside P extraction.

Table 1: Optimal Conditions for Ultrahigh-Pressure Extraction of Total Momordicosides from

Momordica grosvenorii

Parameter Optimal Value Reference

Extraction Pressure 423.1 MPa [2]

Extraction Time 7.0 min [2]

Ethanol Concentration 70.0% (V/V) [2]

Solvent to Sample Ratio 45.3:1 mL/g [2]

Maximum Yield
3.270 g Rg1 equivalents /100

g dry weight
[2]

Table 2: Optimal Conditions for Ultrahigh-Pressure Extraction of Total Saponins from

Momordica charantia

Parameter Optimal Value Reference

Extraction Pressure 510 MPa [3]

Pressure-holding Time 8 min [3]

Ethanol Concentration 68% [3]

Ratio of Material to Solvent 1:35 [3]

Maximum Yield 127.890 mg/g [3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15141127?utm_src=pdf-body
https://www.researchgate.net/publication/286690705_Optimization_of_Ultrahigh_Pressure_Extraction_of_Momordicosides_from_Bitter_Melon
https://www.researchgate.net/publication/286690705_Optimization_of_Ultrahigh_Pressure_Extraction_of_Momordicosides_from_Bitter_Melon
https://www.researchgate.net/publication/286690705_Optimization_of_Ultrahigh_Pressure_Extraction_of_Momordicosides_from_Bitter_Melon
https://www.researchgate.net/publication/286690705_Optimization_of_Ultrahigh_Pressure_Extraction_of_Momordicosides_from_Bitter_Melon
https://www.researchgate.net/publication/286690705_Optimization_of_Ultrahigh_Pressure_Extraction_of_Momordicosides_from_Bitter_Melon
https://pmc.ncbi.nlm.nih.gov/articles/PMC9265297/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9265297/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9265297/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9265297/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9265297/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
This section details the recommended protocol for the ultrahigh-pressure extraction of

Momordicoside P, based on the optimized conditions reported for total momordicosides.

3.1. Materials and Equipment

Plant Material: Dried and powdered Momordica grosvenorii fruit.

Extraction Solvent: 70% Ethanol (V/V) in deionized water.

Equipment:

Ultrahigh-pressure extraction system (e.g., HPP.L3-600 High Hydrostatic Pressure

Processor) capable of reaching at least 500 MPa.[3]

Vacuum filter apparatus.

Rotary evaporator.

Freeze dryer (lyophilizer).

High-Performance Liquid Chromatography (HPLC) system for quantitative analysis.

Chemicals: Momordicoside P standard, HPLC grade acetonitrile, and water.

3.2. Sample Preparation

Obtain high-quality, dried Momordica grosvenorii fruits.

Grind the fruits into a fine powder (approximately 40-60 mesh) to increase the surface area

for extraction.

Dry the powder in an oven at 60°C to a constant weight to remove residual moisture.

3.3. Ultrahigh-Pressure Extraction Protocol

Weigh a precise amount of the dried Momordica grosvenorii powder.
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Mix the powder with the 70% ethanol solvent at a solvent-to-sample ratio of 45:1 (mL/g).

Homogenize the mixture to ensure uniform suspension.

Transfer the mixture into a suitable extraction bag or container for the UHPE system.

Place the container into the UHPE vessel.

Pressurize the vessel to 423 MPa and hold for 7 minutes.

Decompress the vessel and remove the sample.

Filter the extract using a vacuum filter to separate the solid residue from the liquid extract.

Collect the filtrate, which contains the extracted momordicosides.

3.4. Post-Extraction Processing

Concentrate the filtrate using a rotary evaporator at a temperature below 50°C to remove the

ethanol.

Freeze the concentrated aqueous extract and then lyophilize it to obtain a dry powder

extract.

Store the dried extract at -20°C for further analysis and purification.

3.5. Quantification of Momordicoside P by HPLC

Prepare a standard stock solution of Momordicoside P in methanol.

Create a series of calibration standards by diluting the stock solution.

Dissolve a known amount of the dried extract in methanol.

Filter the sample solution through a 0.45 µm syringe filter before injection into the HPLC

system.

Analyze the sample using an appropriate HPLC method (e.g., C18 column with a gradient of

acetonitrile and water).
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Identify and quantify the Momordicoside P peak in the sample chromatogram by comparing

the retention time and peak area with the calibration standards.

Visualizations
Diagram 1: Experimental Workflow for Ultrahigh-Pressure Extraction of Momordicoside P
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Caption: Workflow for Momordicoside P extraction.
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Diagram 2: Influence of Key Parameters on Momordicoside P Extraction Yield
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Caption: Key parameters affecting extraction yield.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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